N-{4-[3-(4-carbamoylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-6-oxo-1,6-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-{4-[3-(4-carbamoylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}-6-oxo-1,6-dihydropyridine-3-carboxamide” is also known as Revefenacin . It is a synthetic tertiary amine long-acting antimuscarinic agent . It is used for the long-term maintenance treatment of reversible bronchospasm associated with chronic obstructive pulmonary disease (COPD), including chronic bronchitis and emphysema .
Molecular Structure Analysis
Revefenacin has a molecular formula of C35H43N5O4 . It is a complex organic molecule with multiple functional groups, including carbamate, amide, and piperidine rings .Chemical Reactions Analysis
As a pharmaceutical drug, Revefenacin is not typically involved in chemical reactions outside of its synthesis and metabolic breakdown in the body. It is designed to interact with specific receptors in the body (muscarinic acetylcholine receptors) rather than undergo chemical reactions .Physical and Chemical Properties Analysis
Revefenacin is a sterile, clear, colorless, aqueous solution . The exact physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.Mechanism of Action
Revefenacin is a long-acting muscarinic antagonist, often referred to as an anticholinergic . It works by blocking the action of acetylcholine, a neurotransmitter that constricts the muscles around the airways. By blocking this action, Revefenacin helps to relax and open the airways, making it easier to breathe .
Safety and Hazards
Revefenacin may cause serious side effects including wheezing, choking, other breathing problems after using the medicine, blurred vision, tunnel vision, eye pain or redness, seeing halos around lights, painful or difficult urination, and trouble emptying your bladder . It is not recommended in patients with hepatic impairment .
Properties
IUPAC Name |
N-[4-[3-(4-carbamoylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O4S/c19-16(26)11-5-7-23(8-6-11)15(25)4-2-13-10-28-18(21-13)22-17(27)12-1-3-14(24)20-9-12/h1,3,9-11H,2,4-8H2,(H2,19,26)(H,20,24)(H,21,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZMNNWDCNWEYOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)CCC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.